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Compound of Interest

Compound Name: 2,3-Dimethyl-2-butene

Cat. No.: B165504

Technical Support Center: 2,3-Dimethyl-2-butene

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with 2,3-Dimethyl-2-butene (CAS No: 563-79-1). It
includes a summary of material safety data, answers to frequently asked questions, and
troubleshooting guides for common experimental issues.

Material Safety and Physical Properties

For easy reference, the quantitative data regarding the physical, chemical, and safety
properties of 2,3-Dimethyl-2-butene are summarized below.

Table 1: Physical and Chemical Properties
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Property

Value

Molecular Formula

C6H12[1][2]

Molecular Weight 84.16 g/mol [2]
Appearance Clear, colorless liquid[3]
Boiling Point 72-73 °C[1][4]

Melting Point -75 °C[1][4]

Density 0.708 g/mL at 25 °C[1][5]

Vapor Pressure

126 mmHg[2][6]

Flash Point

-16 °C (2 °F)[4]

Refractive Index

n20/D 1.412[5]

Solubility

Insoluble in water; Soluble in organic solvents

like benzene, toluene, and ethanol[3][4]

Table 2: Safety and Hazard Information
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Hazard Category Description

Highly flammable liquid and vapor (H225)[1][7];
o May be fatal if swallowed and enters airways
GHS Classification _
(H304)[1][2]; May cause drowsiness or

dizziness (H336)[1]

Severe fire hazard when exposed to heat,
Fire Hazard flame, or oxidizers. Vapors are heavier than air

and may travel to an ignition source.[1][3]

May cause skin and eye irritation[3][7].
Inhalation of high vapor concentrations can lead

Health Hazards to dizziness, headaches, and nausea(8].
Aspiration into the lungs may cause serious
damage[8][9].

Strong oxidizing agents, strong acids, and
Incompatible Materials peroxy compounds[4][9]. Avoid contamination

with nitrates and chlorine bleaches[1].

Storage Temperature 2-8°C in a flammables area[5][8].

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2,3-Dimethyl-2-butene?

Al: 2,3-Dimethyl-2-butene is a highly flammable liquid and vapor, posing a significant fire risk.
[1][7] It can be fatal if swallowed and enters the airways due to aspiration risk.[1][8] It may also
cause skin and eye irritation, and inhalation can lead to drowsiness or dizziness.[1][3]

Q2: What personal protective equipment (PPE) should be worn when handling this chemical?

A2: When handling 2,3-Dimethyl-2-butene, it is essential to wear appropriate PPE. This
includes chemical safety goggles or eyeglasses, protective gloves (such as neoprene or nitrile
rubber), and suitable protective clothing to prevent skin exposure.[3][7] If there is a risk of
inhalation, a NIOSH/MSHA approved respirator should be used.[7][9]

Q3: How should 2,3-Dimethyl-2-butene be stored?
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A3: It should be stored in a tightly closed container in a cool, dry, and well-ventilated area
designated for flammable materials.[3][8] Keep it away from heat, sparks, open flames, and
other ignition sources.[1][8] The recommended storage temperature is between 2-8°C.[5]

Q4: What materials are incompatible with 2,3-Dimethyl-2-butene?

A4: Avoid contact with strong oxidizing agents, strong acids, and peroxy compounds.[4][9]
Materials such as nitrates and chlorine bleaches should also be avoided as they may cause
ignition.[1]

Q5: Is 2,3-Dimethyl-2-butene sensitive to air?

A5: Yes, it is sensitive to air and can be oxidized upon long-term contact.[4] Some sources
recommend storing it under an inert gas.[10]

Troubleshooting Guide

Q1: | observe unexpected side products in my reaction. What could be the cause?

Al: The formation of unexpected side products could be due to the oxidation of 2,3-Dimethyl-
2-butene, as it is known to be sensitive to air.[4] Ensure your reaction is conducted under an
inert atmosphere (e.g., nitrogen or argon) and that the solvent is appropriately dried.
Additionally, check for any contamination from incompatible materials like oxidizing agents.[1]

Q2: My experiment requires precise temperature control, but the reaction is overheating. Why
might this happen?

A2: 2,3-Dimethyl-2-butene is highly flammable and has a low flash point.[4][7] Exothermic
reactions involving this compound can lead to rapid temperature increases. Ensure your
cooling system is adequate for the scale of your reaction. Using a dropwise addition method for
reagents can also help manage the reaction rate and temperature.

Q3: What should | do in the event of a small spill in the laboratory?

A3: For a small spill, immediately remove all sources of ignition.[1] Absorb the spill with an inert
material like vermiculite, dry sand, or earth, and collect the residue into a designated flammable
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waste container.[1][3] Ensure the area is well-ventilated. Avoid breathing vapors and prevent
the spill from entering drains.[1][10]

Q4: What are the correct first aid procedures for exposure to 2,3-Dimethyl-2-butene?
A4:

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also
under the eyelids. Seek medical attention.[7][9]

o Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area
with soap and running water.[1][7]

 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek medical attention if symptoms occur.[8][9]

 Ingestion: Do NOT induce vomiting. Immediately call a poison control center or a doctor. If
vomiting occurs naturally, have the person lean forward to reduce the risk of aspiration.[1][8]

Experimental Protocol: Ozonolysis of 2,3-Dimethyl-
2-butene

Ozonolysis is a common reaction involving alkenes. The reaction of ozone with 2,3-Dimethyl-
2-butene has been a subject of investigation to understand atmospheric chemistry and
hydroxyl radical formation.

Methodology:

» Reaction Setup: The experiment is typically conducted in a flow-tube reactor interfaced with
a detection system like a UV photoelectron spectrometer or a mass spectrometer.

o Reagent Preparation: A stream of 2,3-Dimethyl-2-butene vapor is generated by passing a
carrier gas (e.g., Helium) over a liquid sample of the compound at a controlled temperature.

e Ozone Generation: Ozone (03) is produced by flowing oxygen gas through an ozone
generator.
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e Reaction Initiation: The 2,3-Dimethyl-2-butene vapor and ozone are mixed in the flow tube.
The reaction is often studied in the dark to prevent photochemical side reactions.[5]

e Product Analysis: The reaction products are continuously monitored by the spectrometer to
identify and quantify the species formed, such as acetone and hydroxyl radicals.[5]

o Safety Precautions: The entire experiment must be conducted in a well-ventilated fume
hood. Ozone is a toxic gas, and 2,3-Dimethyl-2-butene is highly flammable. All standard
safety protocols for handling these substances must be strictly followed.

Logical Workflow Diagram

The following diagram illustrates a logical workflow for responding to a chemical spill of 2,3-
Dimethyl-2-butene in a laboratory setting.
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Caption: Workflow for handling a 2,3-Dimethyl-2-butene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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